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CAS Number: 111454-67-2

This technical guide provides a comprehensive overview of 8-Chloro-6-iodoquinoline, a
halogenated derivative of the quinoline scaffold. This document is intended for researchers,
scientists, and professionals in the field of drug development and medicinal chemistry. It covers
the essential chemical properties, a plausible synthetic approach, and potential biological
applications based on related compounds, given the limited publicly available data on this
specific molecule.

Chemical and Physical Properties

8-Chloro-6-iodoquinoline is a heterocyclic aromatic compound with a molecular formula of
CoHsCIIN and a molecular weight of 289.5 g/mol .[1] The structure consists of a quinoline core
substituted with a chlorine atom at the 8th position and an iodine atom at the 6th position.
While specific experimental data for its physical properties are not readily available in the
literature, related compounds such as 6-iodoquinoline and 8-chloroquinoline provide some
context. For instance, 6-iodoquinoline is a solid with a melting point range of 86-90 °C, while 8-
chloroquinoline is a liquid at room temperature.[2][3][4] The presence of both chloro and iodo
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substituents is expected to influence the molecule’s lipophilicity and electronic properties, which
are critical determinants of its biological activity.

Property Value Reference

CAS Number 111454-67-2 [1]

Molecular Formula CoHsCIIN [1]

Molecular Weight 289.5 g/mol [1]
Synthesis

A definitive, peer-reviewed synthesis protocol for 8-Chloro-6-iodoquinoline is not extensively
documented in publicly accessible literature. However, a plausible synthetic route can be
conceptualized based on established quinoline chemistry. A likely approach would involve the
iodination of 8-chloroquinoline.

Experimental Protocol: Hypothetical Synthesis of 8-
Chloro-6-iodoquinoline

This protocol is a representative example based on common electrophilic aromatic substitution
reactions on the quinoline ring.

Materials:

e 8-Chloroquinoline

e N-lodosuccinimide (NIS)

¢ Trifluoroacetic acid (TFA)

e Dichloromethane (DCM)

» Saturated sodium thiosulfate solution

e Saturated sodium bicarbonate solution
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e Brine

¢ Anhydrous magnesium sulfate (MgSOQOa)

Procedure:

Reaction Setup: To a solution of 8-chloroquinoline (1.0 equivalent) in dichloromethane, add
trifluoroacetic acid (2.0 equivalents) at room temperature under a nitrogen atmosphere.

» Addition of lodinating Agent: Add N-iodosuccinimide (1.1 equivalents) portion-wise to the
reaction mixture.

o Reaction Monitoring: Stir the reaction mixture at room temperature and monitor the progress
by thin-layer chromatography (TLC).

o Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium
thiosulfate. Separate the organic layer and wash sequentially with saturated sodium
bicarbonate solution and brine.

« Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate
under reduced pressure. The crude product can be purified by column chromatography on
silica gel to yield 8-Chloro-6-iodoquinoline.

Logical Workflow for the Hypothetical Synthesis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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